Cas no 1806788-33-9 (4-(Difluoromethyl)-2,3-dimethoxypyridine-6-sulfonyl chloride)

• Product Name: 4-(Difluoromethyl)-2,3-dimethoxypyridine-6-sulfonyl chloride
• CAS No: 1806788-33-9
• MF: C₈H₈ClF₂NO₄S
• MW: 287.66822719574
• CID: 4851442
• Update Time: 2025-05-21

4-(Difluoromethyl)-2,3-dimethoxypyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2,3-dimethoxypyridine-6-sulfonyl chloride

• Inchi： 1S/C8H8ClF2NO4S/c1-15-6-4(7(10)11)3-5(17(9,13)14)12-8(6)16-2/h3,7H,1-2H3
• InChI Key： YIDAUNHWUGALNR-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(F)F)C(=C(N=1)OC)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 348
• XLogP3: 2.1
• Topological Polar Surface Area: 73.9

Additional information on 4-(Difluoromethyl)-2,3-dimethoxypyridine-6-sulfonyl chloride

Recent Advances in the Application of 4-(Difluoromethyl)-2,3-dimethoxypyridine-6-sulfonyl chloride (CAS: 1806788-33-9) in Chemical Biology and Pharmaceutical Research

The compound 4-(Difluoromethyl)-2,3-dimethoxypyridine-6-sulfonyl chloride (CAS: 1806788-33-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This sulfonyl chloride derivative is particularly valued for its role as a key intermediate in the synthesis of biologically active molecules, including kinase inhibitors and other therapeutic agents. Recent studies have explored its utility in various synthetic pathways, highlighting its importance in modern medicinal chemistry.

One of the most notable applications of 4-(Difluoromethyl)-2,3-dimethoxypyridine-6-sulfonyl chloride is its use in the development of targeted kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have utilized this compound to introduce sulfonyl groups into kinase inhibitors, thereby enhancing their binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this sulfonyl chloride into a novel inhibitor of the PI3K/AKT/mTOR pathway, a key signaling cascade in cancer progression.

In addition to its role in kinase inhibitor development, 4-(Difluoromethyl)-2,3-dimethoxypyridine-6-sulfonyl chloride has been employed in the synthesis of fluorescent probes for biological imaging. The difluoromethyl and dimethoxy groups in its structure provide unique electronic properties that make it suitable for the design of probes with high sensitivity and specificity. A recent study in Chemical Communications reported the use of this compound to develop a sulfonyl-based fluorescent probe for detecting reactive oxygen species (ROS) in live cells, offering new insights into oxidative stress-related diseases.

Another emerging application of this compound is in the field of proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug discovery that enables targeted protein degradation. The sulfonyl chloride moiety serves as a critical linker in the construction of PROTAC molecules, facilitating the recruitment of E3 ubiquitin ligases to target proteins. A 2022 study in Nature Chemical Biology highlighted the use of 4-(Difluoromethyl)-2,3-dimethoxypyridine-6-sulfonyl chloride in the synthesis of a PROTAC targeting the androgen receptor, demonstrating its potential in the treatment of prostate cancer.

Despite its promising applications, the synthesis and handling of 4-(Difluoromethyl)-2,3-dimethoxypyridine-6-sulfonyl chloride present certain challenges. Its reactivity requires careful control of reaction conditions to avoid unwanted side reactions. Recent advancements in synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have improved the efficiency and scalability of its production. A 2023 review in Organic Process Research & Development summarized these innovations, providing valuable guidance for researchers working with this compound.

In conclusion, 4-(Difluoromethyl)-2,3-dimethoxypyridine-6-sulfonyl chloride (CAS: 1806788-33-9) is a versatile and valuable building block in chemical biology and pharmaceutical research. Its applications in kinase inhibitor development, fluorescent probe design, and PROTAC technology underscore its importance in advancing therapeutic strategies. Ongoing research continues to explore new synthetic routes and applications, further solidifying its role in the field. Future studies are expected to uncover additional uses for this compound, particularly in the context of personalized medicine and targeted therapies.